Cas no 2229214-95-1 (O-{2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• CAS No: 2229214-95-1
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6259487
• PubChem ID: 165859657
• Update Time: 2025-05-19

O-{2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• EN300-1942990
• 2229214-95-1
• O-{2-[3-fluoro-4-(trifluoromethyl)phenyl]propan-2-yl}hydroxylamine

• Inchi： 1S/C10H11F4NO/c1-9(2,16-15)6-3-4-7(8(11)5-6)10(12,13)14/h3-5H,15H2,1-2H3
• InChI Key： AATMYWSVNKBGBL-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C(C)(C)ON

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine

O-{2-3-Fluoro-4-(Trifluoromethyl)Phenylpropan-2-yl}Hydroxylamine: A Comprehensive Overview

The compound with CAS No. 2229214-95-1, commonly referred to as O-{2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a hydroxylamine group attached to a substituted phenylpropanol moiety. The presence of fluorine atoms and a trifluoromethyl group introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of O-{2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine in the development of novel therapeutic agents. Its ability to act as a precursor for the synthesis of bioactive compounds has been extensively explored. For instance, researchers have demonstrated its utility in the construction of heterocyclic frameworks, which are crucial components of many drugs. The fluorinated substituents in the molecule not only enhance its stability but also improve its bioavailability, making it an attractive candidate for drug design.

One of the most notable advancements involving this compound is its role in the synthesis of antitumor agents. By incorporating O-{2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine into complex molecular architectures, scientists have been able to create compounds with potent anticancer activity. These findings underscore the importance of fluorinated hydroxylamines in modern medicinal chemistry.

Moreover, the compound has found applications in the field of agricultural chemistry, where it serves as an intermediate in the synthesis of pesticides and herbicides. Its ability to interact with biological systems in a controlled manner makes it a valuable tool for developing environmentally friendly agrochemicals.

From a synthetic perspective, the preparation of O-{2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine involves a series of carefully optimized reactions. The introduction of fluorine atoms and the trifluoromethyl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve this goal.

The structural versatility of this compound also extends to its use in materials science. For example, it has been utilized as a building block for the synthesis of advanced polymers and coatings. The incorporation of fluorinated groups imparts unique properties such as resistance to UV degradation and enhanced thermal stability, making these materials suitable for industrial applications.

In conclusion, O-{2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine (CAS No. 2229214-95-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its role in drug discovery, agrochemical development, and materials science highlights its significance in contemporary research. As ongoing studies continue to uncover new potential uses for this compound, its impact on both academia and industry is expected to grow further.